Cas no 1807982-51-9 (2-((1,4-diazepan-1-yl)methyl)-5-hydroxy-4H-pyran-4-one dihydrochloride)

• Product Name: 2-((1,4-diazepan-1-yl)methyl)-5-hydroxy-4H-pyran-4-one dihydrochloride
• CAS No: 1807982-51-9
• MF: C₁₁H₁₈Cl₂N₂O₃
• MW: 297.178221225739
• CID: 5719225
• PubChem ID: 91812471
• Update Time: 2025-10-28

2-((1,4-diazepan-1-yl)methyl)-5-hydroxy-4H-pyran-4-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• F2158-2096
• 2-[(1,4-diazepan-1-yl)methyl]-5-hydroxy-4H-pyran-4-one dihydrochloride
• starbld0021246
• 2-((1,4-diazepan-1-yl)methyl)-5-hydroxy-4H-pyran-4-one dihydrochloride
• AKOS026746616
• 1807982-51-9
• 2-(1,4-diazepan-1-ylmethyl)-5-hydroxypyran-4-one;dihydrochloride

• Inchi： 1S/C11H16N2O3.2ClH/c14-10-6-9(16-8-11(10)15)7-13-4-1-2-12-3-5-13;;/h6,8,12,15H,1-5,7H2;2*1H
• InChI Key： AYVUIEPQUAWJAA-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C=C(C(C=C1CN1CCNCCC1)=O)O

Computed Properties

• Exact Mass: 296.0694478g/mol
• Monoisotopic Mass: 296.0694478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų

Additional information on 2-((1,4-diazepan-1-yl)methyl)-5-hydroxy-4H-pyran-4-one dihydrochloride

Professional Introduction to 2-((1,4-diazepan-1-yl)methyl)-5-hydroxy-4H-pyran-4-one dihydrochloride (CAS No. 1807982-51-9)

2-((1,4-diazepan-1-yl)methyl)-5-hydroxy-4H-pyran-4-one dihydrochloride, identified by its CAS number 1807982-51-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that combines a diazepane moiety with a pyranone core, both of which are known for their diverse biological activities. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the development of novel therapeutic agents.

The diazepane ring system is a well-studied scaffold in medicinal chemistry, renowned for its potential in modulating central nervous system (CNS) functions. Its structural similarity to benzodiazepines, albeit with distinct pharmacological profiles, suggests that derivatives of this class may exhibit anxiolytic, sedative, or neuroprotective properties. In contrast, the pyranone moiety is often associated with anti-inflammatory and antioxidant activities. The combination of these two functional groups in 2-((1,4-diazepan-1-yl)methyl)-5-hydroxy-4H-pyran-4-one dihydrochloride creates a promising lead compound for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets. Studies indicate that the diazepane moiety may interact with GABA receptors or other CNS-related proteins, while the pyranone ring could engage with enzymes involved in inflammatory pathways. Such insights have guided the design of targeted synthetic strategies to optimize its pharmacological efficacy.

The synthesis of 2-((1,4-diazepan-1-yl)methyl)-5-hydroxy-4H-pyran-4-one dihydrochloride involves multi-step organic transformations, including cyclization reactions and nucleophilic substitutions. The introduction of the hydroxyl group at the 5-position of the pyranone ring enhances its reactivity, allowing for further derivatization into more complex molecules. This flexibility has been exploited in several research endeavors to develop analogs with tailored biological activities.

In preclinical studies, derivatives of this compound have demonstrated encouraging results in models of inflammation and neurodegeneration. The hydroxylated pyranone core appears to contribute to its anti-inflammatory effects by modulating the activity of key enzymes such as lipoxygenases and cyclooxygenases. Additionally, the presence of a basic nitrogen atom within the diazepane ring may facilitate interactions with acidic proteases or kinases, suggesting potential applications in enzyme inhibition.

The dihydrochloride salt form of this compound improves its pharmacokinetic properties by enhancing water solubility and reducing hygroscopicity. This makes it easier to handle and formulate into drug delivery systems, such as oral tablets or injectable solutions. Furthermore, its stability under various storage conditions ensures consistent quality throughout the development process.

Current research is expanding into exploring the potential applications of 2-((1,4-diazepan-1-yl)methyl)-5-hydroxy-4H-pyran-4-one dihydrochloride in treating neurological disorders and chronic inflammatory conditions. The integration of machine learning algorithms has accelerated the identification of promising derivatives by predicting their binding affinities and toxicity profiles. These computational tools have been instrumental in narrowing down candidate compounds for further experimental validation.

The structural features of this compound also make it an attractive candidate for developing prodrugs that can be converted into active forms within biological systems. By leveraging biodegradable linkers or enzymatically cleavable groups, researchers aim to enhance bioavailability and target specificity. Such strategies are particularly relevant in oncology and immunology, where precise delivery mechanisms are critical for therapeutic success.

As interest in natural product-inspired scaffolds grows, modifications to the core structure of 2-((1,4-diazepan-1-yl)methyl)-5-hydroxy-4H-pyran-4-one dihydrochloride have been explored using bioisosteric replacements or functional group transformations. These efforts aim to retain biological activity while improving metabolic stability or reducing off-target effects. The hydroxyl group at position 5 has been particularly modified into ether or ester functionalities to enhance lipophilicity without compromising efficacy.

The synthesis scalability of this compound has also been addressed through process optimization techniques such as flow chemistry or microwave-assisted reactions. These methods reduce reaction times and improve yields while minimizing waste generation—a critical consideration in sustainable pharmaceutical manufacturing. Advances in green chemistry principles have encouraged researchers to adopt environmentally friendly solvents and catalysts during production.

Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative approaches in evaluating the therapeutic potential of this compound. High-throughput screening (HTS) campaigns have been conducted to identify novel bioactivities associated with its derivatives, while preclinical toxicology studies ensure safety before human trials begin.

The future prospects for 2-((1,4-diazepan-1-yl)methyl)-5-hydroxy-4H-pyran-4-one dihydrochloride are bright, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic indications. The integration of artificial intelligence (AI) into drug discovery pipelines has further accelerated progress by predicting molecular properties and designing experiments more efficiently than traditional methods alone.